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Compound of Interest

Compound Name: Fmoc-Lys-Ome

Cat. No.: B7962103

Get Quote

Executive Summary & Chemical Context
Fmoc-Lys-OMe is a semi-protected lysine derivative.[1][2] The

-amine is masked by the base-labile Fmoc group, and the C-terminus is protected as a methyl
ester. This leaves the

-amine (side chain) as the sole ionizable basic center.

Understanding the pKa of this group is critical for:

Site-Selective Functionalization: Controlling pH to selectively acylate the

-amine without affecting the Fmoc group.

Solubility Profiling: Determining the pH range where the molecule exists as a cationic salt vs.

a neutral hydrophobic precipitate.

Fragment Condensation: Predicting reactivity during liquid-phase peptide synthesis (LPPS).

[1][2]
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Theoretical pKa Derivation
While standard lysine has an

-amine pKa of ~10.53 in water, the value for Fmoc-Lys-OMe shifts due to structural and
environmental factors.[1][2]

Structural Factor Electronic Effect Predicted Shift

C-Terminal Ester (-OMe)
Electron-withdrawing

(Inductive -I effect).[1][2]

Lowers pKa slightly (approx.

-0.2 to -0.4 units) relative to

free carboxylate.[1][2]

N-Terminal Fmoc

Removes the positive charge

of the

-ammonium.

Raises pKa slightly (approx.

+0.1 to +0.3 units) by reducing

electrostatic repulsion, though

the distance (4 methylene

groups) dampens this effect.[2]

Solvent Environment

CRITICAL: Fmoc-Lys-OMe is

sparingly soluble in pure water.

[1][2][4] Measurements require

organic co-solvents (e.g.,

MeOH, DMF).[2]

Lowers pKa significantly.[2]

Organic solvents destabilize

the charged ammonium

species (

) relative to the neutral amine (

).[1][2]

Estimated pKa (Aqueous Extrapolated):10.2 – 10.6 Apparent pKa (50% MeOH/Water):9.5 –

9.8[1][2]

Experimental Determination Protocols
Due to the hydrophobicity of the Fmoc group, standard aqueous titration is impossible. Two

robust methods are detailed below: Potentiometric Titration in Mixed Solvents (Standard) and

NMR-Controlled Titration (High Precision).[1][2]

Method A: Potentiometric Titration in Mixed Solvents
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This protocol uses the Yasuda-Shedlovsky extrapolation method to determine the aqueous pKa

(

) from measurements in aqueous-organic mixtures.[1]

Reagents & Equipment
Analyte: Fmoc-Lys-OMe·HCl (High purity >98%).[1][2]

Solvent: Carbonate-free water and HPLC-grade Methanol (MeOH).[1][2]

Titrant: 0.1 M NaOH (standardized).

Equipment: Potentiometer with a glass pH electrode (calibrated for mixed solvents).

Step-by-Step Workflow
Preparation: Prepare three solvent mixtures: 40%, 50%, and 60% (v/v) MeOH/Water.[2]

Dissolution: Dissolve Fmoc-Lys-OMe·HCl (approx. 0.01 M) in each mixture. Ensure

complete dissolution; sonicate if necessary.[2]

Blank Titration: Titrate the solvent blank to determine the background consumption of OH⁻.

Sample Titration: Titrate the sample with 0.1 M NaOH under nitrogen atmosphere (to prevent

CO₂ absorption). Record pH vs. Volume.

Data Processing: Calculate the apparent pKa (

) for each solvent composition using the Henderson-Hasselbalch equation at the half-
equivalence point.[2]

Extrapolation: Plot

vs.

(dielectric constant) or simply extrapolate linear

vs. %MeOH to 0% organic solvent.[1][2]
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Method B: -NMR pH Titration (Chemical Shift Mapping)
This method is superior for verifying that the observed ionization is specifically the

-amine and not a hydrolysis artifact.[1][2]

Protocol
Solvent: 90%

/ 10%

(with minimal deuterated DMSO if needed for solubility).

Buffer: Use a "Good's buffer" series (e.g., CAPS/CHES) to cover pH 9–12, or adjust pH with

NaOD/DCl.[2]

Acquisition: Acquire

-NMR spectra at pH increments of 0.2 units.

Tracking: Monitor the triplet signal of the

-methylene protons (

ppm in protonated form).

Analysis: The chemical shift (

) will move upfield (lower ppm) as the amine deprotonates. Fit the curve to:

[1][2]

Visualization of Experimental Logic
The following diagram illustrates the decision matrix and workflow for determining the pKa,

ensuring data integrity.
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Start: Characterize Fmoc-Lys-OMe pKa

Solubility Check:
Is sample soluble in water?

Method B: NMR Titration
(Track epsilon-CH2 shift)

Validation Required

Direct Aqueous Titration
(Standard)

Yes (Unlikely)

Mixed Solvent Titration
(e.g., MeOH/Water)

No (Precipitates)

Final Value:
Report Aqueous Extrapolated pKa
and Solvent-Specific Apparent pKa

Yasuda-Shedlovsky Extrapolation
Plot pKa(app) vs Dielectric Constant

Data Processing Confirm Site Specificity

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate pKa determination method based on

solubility and precision requirements.

Quantitative Data Summary
The table below provides comparative pKa values for Lysine and its protected analogs to

contextualize Fmoc-Lys-OMe.
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Compound -Amine pKa -Amine pKa Conditions Source/Note

L-Lysine (Free) ~8.95 10.53 Aqueous, 25°C
Standard

Reference [1]

H-Lys-OMe ~7.00 ~10.5 Aqueous

Ester lowers

-pKa;

largely

unaffected.[1][2]

Ac-Lys-OMe N/A (Acetylated) 10.4 – 10.6 Aqueous

Model for

backbone-

protected Lys.[1]

[2]

Fmoc-Lys-OMe N/A (Carbamate) 9.6 – 9.9
50%

MeOH/Water

Apparent pKa

(Experimental

Estimate).[1][2]

Fmoc-Lys-OMe N/A 10.2 – 10.5
Aqueous

(Extrapolated)

Theoretical

prediction based

on substituent

effects.[1][2]

> Note: The "Apparent pKa" in mixed solvents is lower than the aqueous pKa because organic

solvents (MeOH, DMF) stabilize the neutral amine form (

) over the charged ammonium form (

).

Critical Considerations for Researchers
The "Fmoc Instability" Factor
Warning: The Fmoc group is base-labile. At pH > 10, particularly in the presence of nucleophilic

primary amines (like the deprotonated

-amine of the molecule itself), auto-deprotection or oligomerization can occur.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/fmoc-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Fmoc_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/fmoc-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Fmoc_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/fmoc-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Fmoc_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/fmoc-lys-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Fmoc_-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7962103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitigation: Perform titrations rapidly. If using automated titrators, set the maximum pH to 11.0

to avoid cleaving the Fmoc group (which typically requires pH > 12 or secondary amines like

piperidine, but can degrade slowly at pH 11).

Ionic Strength Effects
The pKa of cationic acids is sensitive to ionic strength (

).

Ensure all comparative measurements are performed at a constant ionic strength (e.g., 0.1 M
KCl) to minimize activity coefficient variations.[2]

Application in Synthesis
If you are performing a reaction on the

-amine (e.g., biotinylation):

Target pH: Maintain pH at 8.5 – 9.0.

Reasoning: At pH 8.5, the

-amine is roughly 1% deprotonated.[2] However, this small fraction is highly nucleophilic and
is rapidly replenished by the equilibrium (Le Chatelier’s principle), allowing the reaction to
proceed without exposing the Fmoc group to hydrolytic pH levels (>10).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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